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Compound of Interest

Compound Name: Carbostyril 165

Cat. No.: B1606466 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory chemicals is paramount. This document provides comprehensive guidance on the

personal protective equipment (PPE), operational procedures, and disposal plans for

Carbostyril 165 (CAS No. 26078-23-9), an electronically neutral fluorescent dye. While a

specific, detailed Safety Data Sheet (SDS) for Carbostyril 165 is not readily available in all

public databases, this guide synthesizes information from available safety data for Carbostyril
165 and structurally similar quinoline derivatives to provide a thorough safety protocol.

Hazard Identification and GHS Classification
Carbostyril 165, also known as 7-(dimethylamino)-4-methyl-2(1H)-quinolinone, should be

handled with care. Based on data for analogous quinoline compounds, it should be treated as a

potentially hazardous substance. The following table summarizes potential hazards associated

with structurally similar chemicals.
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Hazard Classification Analogous Compound(s) Key Findings

Acute Toxicity (Oral)
8-Hydroxyquinoline, 7-

Hydroxyquinoline
Toxic or harmful if swallowed.

Acute Toxicity (Dermal) 7-Hydroxyquinoline Harmful in contact with skin.

Acute Toxicity (Inhalation) 7-Hydroxyquinoline
Harmful if inhaled as dust or

mist.

Skin Corrosion/Irritation
7-Hydroxyquinoline, 7-

Methylquinoline
Causes skin irritation.

Serious Eye Damage/Irritation

8-Hydroxyquinoline, 7-

Hydroxyquinoline, 7-

Methylquinoline

Causes serious eye damage

or irritation.

Respiratory/Skin Sensitization 8-Hydroxyquinoline
May cause an allergic skin

reaction.

Germ Cell Mutagenicity Quinoline
Suspected of causing genetic

defects.

Carcinogenicity Quinoline May cause cancer.

Reproductive Toxicity 8-Hydroxyquinoline
May damage fertility or the

unborn child.

Personal Protective Equipment (PPE)
A multi-layered PPE approach is mandatory to minimize exposure risk when handling

Carbostyril 165.
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PPE Category Item Specifications and Use

Hand Protection Chemical-resistant gloves

Nitrile gloves are

recommended. Always check

for integrity before use.

Eye/Face Protection
Safety goggles with side-

shields

Tightly fitting safety goggles

are required. A face shield

should be used when there is

a splash hazard.

Skin and Body Protection Laboratory coat

A standard lab coat is the

minimum requirement. For

larger quantities or procedures

with a higher risk of exposure,

chemical-resistant clothing is

advised.

Respiratory Protection NIOSH-approved respirator

To be used in the absence of a

chemical fume hood,

especially when handling the

powder form or if dust

generation is likely.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood, especially

when handling the solid form to avoid inhalation of dust.

Ensure that an emergency eyewash station and a safety shower are readily accessible.

Before starting, ensure the work area is clean and free of clutter.

2. Weighing and Transfer:
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When weighing and transferring the solid compound, use caution to prevent the generation

of dust.

Use appropriate tools (e.g., spatula, weigh paper) to handle the material.

3. Dissolving and Solution Handling:

When preparing solutions, add the solid Carbostyril 165 to the solvent slowly to avoid

splashing.

Clearly label all containers with the chemical name and any known hazards.

4. Spill Management:

In case of a small spill, carefully clean it up using appropriate absorbent materials.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
All waste materials containing Carbostyril 165 must be treated as hazardous waste.

Solid Waste: Collect any contaminated materials (e.g., gloves, weigh paper, absorbent pads)

in a designated and clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing Carbostyril 165 in a sealed, leak-proof

container that is properly labeled as hazardous waste.

Container Disposal: Empty containers should be rinsed thoroughly with an appropriate

solvent, and the rinsate collected as hazardous waste. Dispose of the rinsed containers in

accordance with institutional and local regulations.

Do not dispose of Carbostyril 165 down the drain or in regular trash.

Experimental Workflow: Safe Handling of
Carbostyril 165
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Diagram: Safe Handling Workflow for Carbostyril 165
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Caption: Logical workflow for the safe handling of Carbostyril 165.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Carbostyril 165]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606466#personal-protective-equipment-for-
handling-carbostyril-165]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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